Cas no 1638760-75-4 (Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate)

• Product Name: Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• CAS No: 1638760-75-4
• MF: C₈H₅Cl₂N₃O₂
• MW: 246.0502
• MDL: MFCD27987439
• CID: 4610236
• PubChem ID: 92131078
• Update Time: 2025-05-20

Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid methyl ester
• methyl2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• AMY35762
• SB14144
• MFCD27987439
• AS-52126
• SY244872
• CS-0049190
• 1638760-75-4
• AKOS027252315
• P14431
• Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate

• MDL： MFCD27987439
• Inchi： 1S/C8H5Cl2N3O2/c1-15-7(14)3-2-11-6-4(3)5(9)12-8(10)13-6/h2H,1H3,(H,11,12,13)
• InChI Key： FICZFQMKBMQCQT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N([H])C([H])=C2C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 244.9758818 g/mol
• Monoisotopic Mass: 244.9758818 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9
• Molecular Weight: 246.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate

Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1638760-75-4): An Overview

Methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1638760-75-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate is characterized by a pyrrolo[2,3-d]pyrimidine core with two chlorine substituents at the 2 and 4 positions and a methyl ester group at the 5-position carboxylic acid. This unique arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

One of the key aspects of methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate is its synthesis. Various methods have been reported in the literature for the preparation of this compound. A common approach involves the reaction of 2,4-dichloropyrrolo[2,3-d]pyrimidine with methyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution at the carboxylic acid position to form the desired methyl ester derivative.

The biological properties of methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of kinases, which are enzymes that play critical roles in various cellular processes such as signal transduction and cell cycle regulation. Kinase inhibitors have become an important class of drugs for treating various diseases, including cancer and inflammatory disorders.

Research has shown that methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate exhibits selective inhibition against certain kinases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression. The selective inhibition of CDK4 by this compound suggests its potential as a lead molecule for developing novel anticancer agents.

In addition to its kinase inhibitory properties, methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate has also been investigated for its antiviral activity. A recent study published in Antiviral Research demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza virus and respiratory syncytial virus (RSV). The mechanism underlying its antiviral activity is not yet fully understood but may involve interference with viral replication or host cell signaling pathways.

The pharmacokinetic properties of methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate have also been evaluated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable oral bioavailability and metabolic stability in preclinical models. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further evaluate the safety and efficacy of methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a novel therapeutic agent.

In conclusion, methyl 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1638760-75-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.